Cas no 328032-91-3 (3-(azepane-1-sulfonyl)-4-chlorobenzoic acid)

• Product Name: 3-(azepane-1-sulfonyl)-4-chlorobenzoic acid
• CAS No: 328032-91-3
• MF: C₁₃H₁₆ClNO₄S
• MW: 317.78844165802
• MDL: MFCD02704902
• CID: 843339
• PubChem ID: 2318451
• Update Time: 2025-06-13

3-(azepane-1-sulfonyl)-4-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(AZEPANE-1-SULFONYL)-4-CHLORO-BENZOIC ACID
• 3-(azepane-1-sulfonyl)-4-chlorobenzoic acid
• EN300-00339
• SCHEMBL4717650
• 3-(azepan-1-ylsulfonyl)-4-chlorobenzoic acid
• 4-Chloro-3-[(hexahydro-1H-azepin-1-yl)sulfonyl]benzoic acid
• Oprea1_659808
• J-510794
• 328032-91-3
• SMR000065787
• G32869
• MFCD02704902
• 3-(azepan-1-ylsulfonyl)-4-chlorobenzoicacid
• CS-0218192
• HMS2487I10
• MLS002633378
• Z53035323
• MLS000054980
• CHEMBL1596970
• AKOS000114707

• MDL： MFCD02704902
• Inchi： 1S/C13H16ClNO4S/c14-11-6-5-10(13(16)17)9-12(11)20(18,19)15-7-3-1-2-4-8-15/h5-6,9H,1-4,7-8H2,(H,16,17)
• InChI Key： BXTRTBOJIIUKFA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1S(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 317.0488569g/mol
• Monoisotopic Mass: 317.0488569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.1Ų

Additional information on 3-(azepane-1-sulfonyl)-4-chlorobenzoic acid

Comprehensive Overview of 3-(azepane-1-sulfonyl)-4-chlorobenzoic acid (CAS No. 328032-91-3)

3-(azepane-1-sulfonyl)-4-chlorobenzoic acid (CAS No. 328032-91-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a chlorobenzoic acid core modified with an azepane sulfonyl group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in metabolic disorders.

The azepane-1-sulfonyl moiety in this compound is a key structural feature that enhances its binding affinity to biological targets. This characteristic has led to its exploration in the development of novel therapeutics for conditions such as diabetes and inflammation. The presence of the 4-chlorobenzoic acid group further contributes to its stability and reactivity, making it a versatile building block in medicinal chemistry. Recent studies have highlighted its role in inhibiting specific protein-protein interactions, which are critical in disease pathways.

In the context of current research trends, 3-(azepane-1-sulfonyl)-4-chlorobenzoic acid aligns with the growing demand for small molecule inhibitors and enzyme modulators. Its structural complexity and functional groups make it a promising candidate for high-throughput screening (HTS) assays. Additionally, its compatibility with modern computational chemistry tools allows for efficient virtual screening and molecular docking studies, which are essential in accelerating drug discovery processes.

From a synthetic chemistry perspective, the preparation of 3-(azepane-1-sulfonyl)-4-chlorobenzoic acid involves multi-step reactions, including sulfonylation and chlorination. Researchers have optimized these processes to achieve high yields and purity, which are crucial for its application in pharmaceutical intermediates. The compound’s solubility and stability under various conditions have also been extensively studied, ensuring its suitability for diverse experimental setups.

Environmental and safety considerations are paramount when working with 3-(azepane-1-sulfonyl)-4-chlorobenzoic acid. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to minimize any potential risks. Its biodegradability and ecotoxicological profile are areas of ongoing research, reflecting the broader scientific community’s commitment to sustainable chemistry practices.

The commercial availability of 3-(azepane-1-sulfonyl)-4-chlorobenzoic acid (CAS No. 328032-91-3) has expanded its accessibility to researchers worldwide. Suppliers often provide detailed technical data sheets, including NMR and HPLC spectra, to ensure quality control. This transparency is critical for laboratories focusing on structure-activity relationship (SAR) studies and lead optimization in drug development.

Looking ahead, the potential applications of 3-(azepane-1-sulfonyl)-4-chlorobenzoic acid are vast. Its integration into combinatorial chemistry libraries and fragment-based drug design strategies underscores its relevance in modern pharmacology. As the demand for targeted therapies and precision medicine grows, this compound is poised to play a pivotal role in advancing therapeutic innovations.

In summary, 3-(azepane-1-sulfonyl)-4-chlorobenzoic acid (CAS No. 328032-91-3) represents a fascinating intersection of chemistry and biology. Its unique structure, coupled with its potential in drug discovery, makes it a compound of significant interest. Continued research and development efforts will likely uncover new applications, further solidifying its importance in the scientific community.